![molecular formula C16H20N4O2 B1374824 tert-butyl 3-amino-2-phenyl-2,6-dihydropyrrolo[3,4-c]pyrazole-5(4H)-carboxylate CAS No. 1414568-27-6](/img/structure/B1374824.png)
tert-butyl 3-amino-2-phenyl-2,6-dihydropyrrolo[3,4-c]pyrazole-5(4H)-carboxylate
Overview
Description
Tert-butyl 3-amino-2-phenyl-2,6-dihydropyrrolo[3,4-c]pyrazole-5(4H)-carboxylate (TBAPC) is an important chemical compound used in a variety of scientific research applications. TBAPC is a heterocyclic compound, meaning that it contains both carbon and nitrogen atoms in a ring structure. This compound has several interesting properties, such as its ability to form strong hydrogen bonds and its ability to bind to various metal ions. TBAPC has been used in a variety of scientific research applications, including as a catalyst, a reagent, and a ligand.
Scientific Research Applications
Synthesis and Structural Analysis
- Organocatalyzed Synthesis: tert-Butyl 3-amino-2-phenyl-2,6-dihydropyrrolo[3,4-c]pyrazole-5(4H)-carboxylate was prepared from Boc-tetramic acid and benzylidenemalononitrile, using bifunctional noncovalent organocatalysts. The structure of the synthesized compound was confirmed by various spectroscopic methods (Hozjan et al., 2023).
Chemical Properties and Reactivity
- Hydrogen-Bonded Structures: In the study of related compounds, it was observed that tert-butyl-substituted pyrazoles can form hydrogen-bonded chains or aggregates, indicating potential for forming structured networks (Abonía et al., 2007).
- Anionic Cascade Recyclization: Tert-butyl substituted pyrazolotriazines, similar to the queried compound, underwent rapid cascade reactions with alkyl lithiums, forming new carboxylates. This demonstrates the potential for complex transformations (Ivanov, 2020).
Application in Drug Design and Synthesis
- Intermediate in Drug Synthesis: Tert-butyl substituted compounds have been used as intermediates in the synthesis of targeted molecules, such as mTOR-targeted PROTAC molecule PRO1 (Zhang et al., 2022).
properties
IUPAC Name |
tert-butyl 3-amino-2-phenyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O2/c1-16(2,3)22-15(21)19-9-12-13(10-19)18-20(14(12)17)11-7-5-4-6-8-11/h4-8H,9-10,17H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WBRPPJOVZWJCMT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2=C(N(N=C2C1)C3=CC=CC=C3)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl 3-amino-2-phenyl-2,6-dihydropyrrolo[3,4-c]pyrazole-5(4H)-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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